![molecular formula C9H10F2N2O B5228937 N'-(2,4-difluorophenyl)-N,N-dimethylurea](/img/structure/B5228937.png)
N'-(2,4-difluorophenyl)-N,N-dimethylurea
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Overview
Description
N-(2,4-difluorophenyl)-N,N-dimethylurea, commonly known as Diflubenzuron, is an insecticide that is used to control a wide range of pests, including termites, ants, and beetles. It is classified as a benzoylurea insecticide and is widely used in agriculture and forestry.
Mechanism of Action
Diflubenzuron works by inhibiting the synthesis of chitin, a key component of the exoskeleton of insects. It disrupts the normal growth and development of insects, leading to their death. Diflubenzuron is a selective insecticide, meaning that it only affects insects and does not harm mammals or other non-target organisms.
Biochemical and Physiological Effects
Diflubenzuron has been found to have a range of biochemical and physiological effects on insects. It affects the growth and development of larvae, inhibits the formation of exoskeletons, and disrupts the normal functioning of the nervous system. It has also been shown to have an impact on the reproductive system of insects, reducing their fertility and ability to reproduce.
Advantages and Limitations for Lab Experiments
Diflubenzuron has several advantages for use in laboratory experiments. It is easy to handle and store, and has a long shelf life. It is also effective in controlling a wide range of pests, making it a versatile insecticide for use in research. However, there are also limitations to its use. Diflubenzuron can be toxic to aquatic invertebrates and may have an impact on non-target organisms. It is also important to use appropriate safety precautions when handling Diflubenzuron, as it can be harmful if ingested or inhaled.
Future Directions
There are several future directions for research on Diflubenzuron. One area of interest is the development of new formulations that are more effective and less harmful to non-target organisms. Another area of research is the impact of Diflubenzuron on the environment, particularly in aquatic ecosystems. Additionally, research is needed to investigate the potential for resistance to Diflubenzuron in insects, and to develop strategies for managing resistance. Finally, there is a need for further research on the impact of Diflubenzuron on human health, particularly with regards to exposure through food and water sources.
Conclusion
In conclusion, Diflubenzuron is an important insecticide that is widely used in agriculture and forestry. It has several advantages for use in laboratory experiments, including its effectiveness in controlling a wide range of pests and its ease of handling and storage. However, there are also limitations to its use, including its potential impact on non-target organisms and the need for appropriate safety precautions when handling. Further research is needed to investigate the impact of Diflubenzuron on the environment and human health, and to develop new formulations and strategies for managing resistance.
Synthesis Methods
Diflubenzuron can be synthesized through several methods, including the reaction of 2,4-difluorobenzoyl chloride with dimethylamine and urea, or the reaction of 2,4-difluorobenzoic acid with dimethylamine and phosgene. The synthesis process involves several steps, including purification and isolation, and can be carried out in both laboratory and industrial settings.
Scientific Research Applications
Diflubenzuron is widely used in scientific research to study the effects of insecticides on pests and the environment. It has been shown to be effective in controlling a wide range of pests, including termites, ants, and beetles. Studies have also been conducted to investigate the impact of Diflubenzuron on non-target organisms, such as aquatic invertebrates and birds.
properties
IUPAC Name |
3-(2,4-difluorophenyl)-1,1-dimethylurea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10F2N2O/c1-13(2)9(14)12-8-4-3-6(10)5-7(8)11/h3-5H,1-2H3,(H,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZPHOESBVUWFJB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)NC1=C(C=C(C=C1)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10F2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(2,4-difluorophenyl)-N,N-dimethylurea |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.